Cas no 2228199-41-3 (1,1-difluoro-3-(6-methylpyridin-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(6-methylpyridin-2-yl)propan-2-amine
• CAS No: 2228199-41-3
• MF: C₉H₁₂F₂N₂
• MW: 186.201788902283
• CID: 6475605
• PubChem ID: 165702022
• Update Time: 2025-05-21

1,1-difluoro-3-(6-methylpyridin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(6-methylpyridin-2-yl)propan-2-amine
• 2228199-41-3
• EN300-1944205

• Inchi： 1S/C9H12F2N2/c1-6-3-2-4-7(13-6)5-8(12)9(10)11/h2-4,8-9H,5,12H2,1H3
• InChI Key： LQDFXUZXHGPXHY-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(C)N=1)N)F

Computed Properties

• Exact Mass: 186.09685472g/mol
• Monoisotopic Mass: 186.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 1,1-difluoro-3-(6-methylpyridin-2-yl)propan-2-amine

Introduction to 1,1-difluoro-3-(6-methylpyridin-2-yl)propan-2-amine (CAS No. 2228199-41-3) in Modern Chemical and Pharmaceutical Research

The compound 1,1-difluoro-3-(6-methylpyridin-2-yl)propan-2-amine, identified by the CAS number 2228199-41-3, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its unique structural framework incorporating fluorine and pyridine moieties, has garnered attention for its potential applications in drug discovery and material science. The presence of fluorine atoms enhances the compound's metabolic stability and binding affinity, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their favorable pharmacokinetic properties. The 1,1-difluoro-3-(6-methylpyridin-2-yl)propan-2-amine structure exemplifies this trend, as it combines the versatility of the amine group with the electron-withdrawing effect of fluorine. This combination not only improves the compound's solubility in biological systems but also modulates its reactivity, enabling diverse synthetic pathways.

One of the most compelling aspects of this compound is its role in the synthesis of novel bioactive molecules. The 6-methylpyridin-2-yl substituent introduces a pharmacophoric region that is known to interact with various biological targets. This feature has been exploited in the design of small-molecule inhibitors and agonists for therapeutic applications. For instance, recent studies have highlighted its potential in developing treatments for neurological disorders, where precise modulation of neurotransmitter activity is crucial.

The incorporation of fluorine into the propan-2-amine backbone also contributes to the compound's overall stability under physiological conditions. Fluorinated amines are particularly resistant to hydrolysis, which extends their half-life in biological systems. This property is particularly advantageous in drug formulations where prolonged activity is desired. Additionally, fluorine atoms can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1,1-difluoro-3-(6-methylpyridin-2-yl)propan-2-amine with high accuracy. Molecular docking studies have revealed that this compound can effectively interact with enzymes and receptors involved in metabolic pathways. These insights have guided the optimization of analogs with improved pharmacological profiles. For example, modifications at the methylpyridinyl group have been shown to enhance selectivity towards specific therapeutic targets.

The synthesis of 1,1-difluoro-3-(6-methylpyridin-2-yl)propan-2-amine involves multi-step organic transformations that highlight its synthetic utility. Key steps include nucleophilic substitution reactions to introduce the amine functionality and cross-coupling reactions to establish the pyridine moiety. The use of fluorinating agents ensures the incorporation of fluorine atoms at desired positions, maintaining regioselectivity throughout the synthesis.

In conclusion, 1,1-difluoro-3-(6-methylpyridin-2-yl)propan-2-amine (CAS No. 2228199-41-3) represents a promising candidate for further research and development in pharmaceuticals and materials science. Its unique structural features, combined with its favorable physicochemical properties, make it an attractive scaffold for designing novel bioactive molecules. As computational methods continue to evolve, expect more insights into its potential applications across various therapeutic areas.